Ethyl 3-hydroxy-2,2-dimethyl-3-phenylpropanoate
Overview
Description
Ethyl 3-hydroxy-2,2-dimethyl-3-phenylpropanoate is a chemical compound with the CAS Number: 35022-34-5 . It has a molecular weight of 222.28 .
Molecular Structure Analysis
The Inchi Code for Ethyl 3-hydroxy-2,2-dimethyl-3-phenylpropanoate is 1S/C13H18O3/c1-4-16-12 (15)13 (2,3)11 (14)10-8-6-5-7-9-10/h5-9,11,14H,4H2,1-3H3 . This code provides a specific representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
Ethyl 3-hydroxy-2,2-dimethyl-3-phenylpropanoate is a powder at room temperature . It has a melting point of 38-39 degrees Celsius .Scientific Research Applications
Chemical Synthesis
Ethyl 3-hydroxy-2,2-dimethyl-3-phenylpropanoate is a chemical compound with the CAS Number: 35022-34-5 . It is used in various chemical synthesis processes due to its unique structure. It has a molecular weight of 222.28 and a melting point of 38-39°C .
Biological Potential of Indole Derivatives
Indole derivatives, which include compounds like Ethyl 3-hydroxy-2,2-dimethyl-3-phenylpropanoate, have been found to possess various biological activities . These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Energy Storage Devices
Ionic liquids, which can include Ethyl 3-hydroxy-2,2-dimethyl-3-phenylpropanoate, are being explored for a wide range of applications including portable energy storage devices such as lithium-ion batteries . They are considered safer alternatives to conventional electrolytes based on organic solvents .
Synthesis of 2,2-Dimethyl-3-Hydroxy-7-Octynoic Acid
Ethyl 3-hydroxy-2,2-dimethyl-3-phenylpropanoate can be used in the synthesis of 2,2-dimethyl-3-hydroxy-7-octynoic acid . This compound is a key unit in the synthesis of Pitipeptolide A, a bioactive compound .
Pharmaceutical Research
Due to its diverse biological activities, Ethyl 3-hydroxy-2,2-dimethyl-3-phenylpropanoate and its derivatives are of great interest in pharmaceutical research . They can be used to develop new therapeutic possibilities .
Material Science
In the field of material science, Ethyl 3-hydroxy-2,2-dimethyl-3-phenylpropanoate can be used in the development of new materials with unique properties . Its potential applications include the development of safer and more efficient energy storage devices .
Safety and Hazards
properties
IUPAC Name |
ethyl 3-hydroxy-2,2-dimethyl-3-phenylpropanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18O3/c1-4-16-12(15)13(2,3)11(14)10-8-6-5-7-9-10/h5-9,11,14H,4H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJOQOQPPMWKWGZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)(C)C(C1=CC=CC=C1)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-hydroxy-2,2-dimethyl-3-phenylpropanoate | |
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